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Compound of Interest

Compound Name: Reteplase

Cat. No.: B1178584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the reconstitution,

handling, and application of Reteplase in a laboratory setting. The information is intended to

ensure the integrity and optimal performance of Reteplase in various research applications.

Product Information
Reteplase is a non-glycosylated recombinant plasminogen activator, specifically a deletion

mutein of tissue plasminogen activator (tPA).[1] It contains the kringle-2 and protease domains

of human tPA.[1] Produced in E. coli, it has a molecular weight of approximately 39 kDa.[1][2]

Reteplase functions by catalyzing the conversion of plasminogen to plasmin, which then

degrades the fibrin matrix of thrombi.[1][2]

Reconstitution of Lyophilized Reteplase
Proper reconstitution is critical for maintaining the biological activity of Reteplase. The following

protocol is based on the manufacturer's instructions for clinical use and should be adapted for

laboratory applications with aseptic techniques.

Materials:

Vial of lyophilized Reteplase

Sterile Water for Injection, USP (without preservatives)[3]
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Sterile syringes and needles

Protocol:

Bring the vial of lyophilized Reteplase and the Sterile Water for Injection to room

temperature.

Using a sterile syringe, withdraw 10 mL of Sterile Water for Injection.

Slowly inject the 10 mL of Sterile Water for Injection into the Reteplase vial, directing the

stream against the side of the vial to minimize foaming.[4]

Gently swirl the vial to dissolve the powder. DO NOT SHAKE, as this can cause foaming and

potential denaturation of the protein.[1]

Allow the vial to stand for several minutes to allow any bubbles to dissipate.[4]

The reconstituted solution should be clear and colorless. Visually inspect for any particulate

matter or discoloration before use.[1]

The final concentration of the reconstituted solution is 1 unit/mL.[1]

Handling and Storage
Table 1: Storage and Stability of Reteplase
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Condition
Storage
Temperature

Duration Notes

Lyophilized Powder
2°C to 25°C (36°F to

77°F)
Until expiration date Protect from light.

Reconstituted Solution
2°C to 30°C (36°F to

86°F)
Up to 4 hours

Contains no

preservatives;

immediate use is

recommended.[4]

Diluted for Infusion

(0.01 U/mL in Normal

Saline)

Room Temperature Up to 24 hours

Physically and

biochemically stable.

[4]

Long-Term (Proxy

Data from Alteplase)
-20°C or -30°C Up to 3 months

Data for Reteplase is

not available; this is

based on studies with

Alteplase (rt-PA).

Repeated freeze-thaw

cycles should be

avoided.[5]

Important Considerations:

Aseptic Technique: Always use sterile techniques when handling Reteplase to prevent

microbial contamination, as it contains no preservatives.[3]

Incompatibilities: Reteplase is incompatible with heparin. Do not mix in the same solution or

administer through the same intravenous line without flushing with a compatible solution like

normal saline or 5% dextrose in water (D5W).[3]

Freeze-Thaw Cycles: While long-term frozen storage data for Reteplase is not readily

available, studies on the similar molecule alteplase suggest that repeated freeze-thaw cycles

can lead to a loss of potency. It is recommended to aliquot the reconstituted solution for

single-use applications to avoid this.
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In Vitro Clot Lysis Assay
This assay is used to determine the biological activity of Reteplase by measuring its ability to

dissolve a fibrin clot.

Materials:

Reconstituted Reteplase

Dilution Buffer (e.g., Phosphate buffer containing 1.38 g/L sodium dihydrogen phosphate

monohydrate, 7.10 g/L anhydrous disodium hydrogen phosphate, 0.20 g/L sodium azide, and

0.10 g/L polysorbate 80)[6]

Human plasma

Activated Partial Thromboplastin Time (APTT) reagent

Calcium Chloride (CaCl₂) solution (0.025 M)[6]

Water bath at 37°C

Glass test tubes

Protocol:

Prepare serial dilutions of the reconstituted Reteplase standard solution in the dilution buffer

(e.g., 0.001 to 0.1 mg/mL).[6]

In a glass test tube, mix a defined amount of human plasma with the Reteplase solution and

incubate for 90 seconds in a 37°C water bath.[6]

Add the APTT reagent and incubate for an additional 3 minutes.[6]

Initiate clot formation by adding 0.025 M CaCl₂.[6]

Place the tubes back in the 37°C water bath and monitor for clot lysis.

Record the time it takes for the clot to completely dissolve.
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A standard curve can be generated by plotting the logarithm of the lysis time against the

logarithm of the Reteplase concentration.[6]

Table 2: Example Reteplase Concentrations for In Vitro Clot Lysis Assay

Concentration (mg/mL)

0.001

0.003

0.01

0.03

0.1

Concentration range as reported in a study using an APTT-based clot lysis method.[6]

In Vitro Angiogenesis (Tube Formation) Assay
While specific protocols for Reteplase in tube formation assays are not readily available in the

literature, this general protocol can be adapted. The optimal concentration of Reteplase should

be determined empirically by the researcher.

Materials:

Reconstituted Reteplase

Endothelial cells (e.g., HUVECs)

Basement membrane extract (e.g., Matrigel)

Cell culture medium
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96-well plate

Incubator (37°C, 5% CO₂)

Protocol:

Thaw the basement membrane extract on ice and coat the wells of a 96-well plate. Allow it to

solidify at 37°C.

Prepare a suspension of endothelial cells in culture medium.

Prepare different concentrations of Reteplase in the cell culture medium.

Add the endothelial cell suspension to the wells, including wells with different concentrations

of Reteplase and a control group without Reteplase.

Incubate the plate at 37°C in a 5% CO₂ incubator for 4-18 hours.

Monitor the formation of tube-like structures using a microscope.

The extent of tube formation can be quantified by measuring parameters such as tube length

and the number of branch points.
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Caption: Workflow for the reconstitution of lyophilized Reteplase.
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Caption: Simplified signaling pathway of Reteplase's thrombolytic activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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